Cas no 894802-86-9 (4-(2,5-DIMETHOXY-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER)

• Product Name: 4-(2,5-DIMETHOXY-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER
• CAS No: 894802-86-9
• MF: C₁₄H₁₈O₅
• MW: 266.289724826813
• CID: 891314
• PubChem ID: 45156318
• Update Time: 2025-04-19

4-(2,5-DIMETHOXY-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-DIMETHOXY-PHENYL)-3-OXO-BUTYRIC ACID ETHYL ESTER
• 894802-86-9

• Inchi： 1S/C14H18O5/c1-4-19-14(16)9-11(15)7-10-8-12(17-2)5-6-13(10)18-3/h5-6,8H,4,7,9H2,1-3H3
• InChI Key： ZFTPEUIWAMALGS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC(CC(=O)OCC)=O)OC

Computed Properties

• Exact Mass: 266.11500
• Monoisotopic Mass: 266.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83000
• LogP: 1.76860